2,4-dichloro-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]benzamide

• IUPAC Name: 2,4-dichloro-N-[5-(1,5-dimethylpyrazol-3-yl)-1,3,4-oxadiazol-2-yl]benzamide
• InChI: InChI=1S/C14H11Cl2N5O2/c1-7-5-11(20-21(7)2)13-18-19-14(23-13)17-12(22)9-4-3-8(15)6-10(9)16/h3-6H,1-2H3,(H,17,19,22)
• InChI Key: YSEGANPIJGQZKY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C)C2=NN=C(O2)NC(=O)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C14H11Cl2N5O2
• Molecular Weight: 352.2 g/mol
• CAS No.: 1019101-45-1

Description

The compound “2,4-dichloro-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]benzamide” is a complex organic molecule. It contains several functional groups, including a pyrazole ring, an oxadiazole ring, and a benzamide moiety. The pyrazole ring is a five-membered heterocyclic moiety that possesses two nitrogen atoms and three carbon atoms. The oxadiazole ring is another five-membered heterocyclic moiety with two nitrogen atoms, two carbon atoms, and one oxygen atom. The benzamide moiety consists of a benzene ring attached to an amide group.

Molecular Structure Analysis

The molecular structure of “this compound” is likely to be complex due to the presence of multiple functional groups. The pyrazole and oxadiazole rings are likely to contribute to the rigidity of the molecule, while the benzamide moiety may provide some flexibility.

Chemical Reactions Analysis

The chemical reactivity of “this compound” would be influenced by the functional groups present in the molecule. For instance, the pyrazole ring is known to participate in various chemical reactions, including cyclocondensation, cycloaddition, and coupling reactions.

Future Directions

The future research on “2,4-dichloro-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]benzamide” and similar compounds could focus on exploring their potential applications in various fields, such as medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry. Further studies could also aim to optimize their synthesis and improve their properties for specific applications.

Mechanism of Action

Target of Action

Compounds with similar structures, such as imidazole derivatives, have been known to interact with a broad range of receptors .

Mode of Action

It’s worth noting that compounds with similar structures have shown a variety of biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Biochemical Pathways

Compounds with similar structures have been known to affect a variety of biochemical pathways, leading to a broad range of biological activities .

Result of Action

Compounds with similar structures have been known to exhibit a variety of biological activities .